Cas no 1582310-45-9 (Bis((((phenylsulfonyl)methyl)sulfinyl)oxy)zinc)
1582310-45-9 structure
Product Name:Bis((((phenylsulfonyl)methyl)sulfinyl)oxy)zinc
CAS No:1582310-45-9
MF:C14H16O8S4Zn
MW:505.941036224365
CID:6641348
PubChem ID:117065320
Update Time:2024-01-29
Bis((((phenylsulfonyl)methyl)sulfinyl)oxy)zinc Chemical and Physical Properties
Names and Identifiers
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- Bis((((phenylsulfonyl)methyl)sulfinyl)oxy)zinc
- Zinc bis[(phenylsulfonyl)methanesulfinate], 95% (H-NMR)
- 1582310-45-9
- Baran psms reagent
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- Inchi: 1S/2C7H8O4S2.Zn/c2*8-12(9)6-13(10,11)7-4-2-1-3-5-7;/h2*1-5H,6H2,(H,8,9);
- InChI Key: WKAMIZOWZDXOQH-UHFFFAOYSA-N
- SMILES: [Zn].S(C1C=CC=CC=1)(CS(=O)O)(=O)=O.S(C1C=CC=CC=1)(CS(=O)O)(=O)=O
Computed Properties
- Exact Mass: 503.901944g/mol
- Monoisotopic Mass: 503.901944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 609
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 198Ų
Bis((((phenylsulfonyl)methyl)sulfinyl)oxy)zinc Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
1582310-45-9 (Bis((((phenylsulfonyl)methyl)sulfinyl)oxy)zinc) Related Products
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